Cas no 2172032-87-8 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate)
tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate
- 2172032-87-8
- tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate
- EN300-1632264
-
- Inchi: 1S/C15H27NO4/c1-11-8-14(11,10-17)15(19)6-5-7-16(9-15)12(18)20-13(2,3)4/h11,17,19H,5-10H2,1-4H3
- InChI Key: SPDSVWGUQJBTFF-UHFFFAOYSA-N
- SMILES: OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CO)CC1C
Computed Properties
- Exact Mass: 285.19400834g/mol
- Monoisotopic Mass: 285.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 70Ų
tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632264-0.05g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 0.05g |
$1068.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-0.1g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 0.1g |
$1119.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-0.25g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 0.25g |
$1170.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-0.5g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 0.5g |
$1221.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-1.0g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 1g |
$1272.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-2.5g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 2.5g |
$2492.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-5.0g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 5g |
$3687.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-10.0g |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 10g |
$5467.0 | 2023-06-05 | ||
| Enamine | EN300-1632264-50mg |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1632264-100mg |
tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]piperidine-1-carboxylate |
2172032-87-8 | 100mg |
$1119.0 | 2023-09-22 |
tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate
Research Brief on tert-Butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate (CAS: 2172032-87-8)
In recent years, the compound tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate (CAS: 2172032-87-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and piperidine structural motifs, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Its structural complexity and functional groups make it a valuable candidate for further exploration in drug discovery and development.
The primary objective of recent studies has been to elucidate the synthetic pathways, pharmacological properties, and potential applications of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to characterize its chemical structure and purity. Additionally, computational modeling and in vitro assays have been utilized to predict and evaluate its biological activity.
One of the most notable findings is the compound's role as a precursor in the synthesis of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The tert-butyl and hydroxymethyl groups in the molecule provide steric and electronic stabilization, enhancing its reactivity and selectivity in enzymatic inhibition. Furthermore, the cyclopropyl ring contributes to the compound's metabolic stability, a desirable property for drug candidates.
Recent publications have also highlighted the compound's potential in targeting neurodegenerative diseases. Preliminary studies suggest that derivatives of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate may modulate neurotransmitter receptors, offering a new avenue for the treatment of conditions like Alzheimer's and Parkinson's diseases. These findings are supported by in vivo experiments demonstrating improved cognitive function and reduced neuroinflammation in animal models.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further structural modifications and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate represents a promising scaffold in medicinal chemistry. Its versatile applications in antiviral and neurodegenerative therapies underscore its importance in contemporary research. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the development of next-generation pharmaceuticals.
2172032-87-8 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)